Cas no 62604-61-9 (1,2-Ethanediamine, N-(phenylmethyl)-N'-[3-(trimethoxysilyl)propyl]-)

• Product Name: 1,2-Ethanediamine, N-(phenylmethyl)-N'-[3-(trimethoxysilyl)propyl]-
• CAS No: 62604-61-9
• MF: C₁₅H₂₈N₂O₃Si
• MW: 312.47992515564
• CID: 438448
• PubChem ID: 162066
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(phenylmethyl)-N'-[3-(trimethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(phenylmethyl)-N'-[3-(trimethoxysilyl)propyl]-
• N'-benzyl-N-(3-trimethoxysilylpropyl)ethane-1,2-diamine
• (2-N-Benzylaminoethyl)-3-aminopropyltrimethoxysilane
• N-(2-N-Benzylaminoethyl)-3-aminopropyltrimethoxysilane
• MFCD00137696
• DTXSID10276512
• 209866-89-7
• SCHEMBL144038
• 1,2-Ethanediamine, N1-[3-(trimethoxysilyl)propyl]-, N-benzyl derivs.
• 62604-61-9

• MDL： MFCD00137696
• Inchi： 1S/C15H28N2O3Si/c1-18-21(19-2,20-3)13-7-10-16-11-12-17-14-15-8-5-4-6-9-15/h4-6,8-9,16-17H,7,10-14H2,1-3H3
• InChI Key： LRDRGASHPNRJHP-UHFFFAOYSA-N
• SMILES： [Si](CCCNCCNCC1C=CC=CC=1)(OC)(OC)OC

Computed Properties

• Exact Mass: 312.18704
• Monoisotopic Mass: 312.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 51.75
• LogP: 2.41580